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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408 Get Quote

An In-depth Technical Guide to the Solubility of 1-Chloropinacolone in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-
chloropinacolone in organic solvents. Due to the limited availability of specific quantitative

solubility data in publicly accessible literature, this guide focuses on providing a detailed

experimental protocol for researchers to determine these values accurately.

Introduction to 1-Chloropinacolone
1-Chloropinacolone (CAS Number: 13547-70-1) is a chlorinated ketone with the chemical

formula C₆H₁₁ClO.[1][2][3] It is a clear, slightly yellow liquid at room temperature and is utilized

as a synthetic intermediate in the production of various chemical compounds, including

pharmaceuticals and agrochemicals.[2][4] Understanding its solubility in various organic

solvents is crucial for its application in chemical synthesis, purification processes, and

formulation development.

Physicochemical Properties
A summary of the key physicochemical properties of 1-chloropinacolone is presented in Table

1.

Table 1: Physicochemical Properties of 1-Chloropinacolone
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Property Value Reference

Molecular Formula C₆H₁₁ClO [1][4]

Molecular Weight 134.60 g/mol [1]

Appearance Clear, light yellow liquid [2][3][5][6]

Melting Point -13 °C (lit.) [2][7]

Boiling Point 170-173 °C (lit.) [2][5][7]

Density 1.025 g/mL at 25 °C (lit.) [2][5][6]

Refractive Index n20/D 1.442 (lit.) [2][6]

Water Solubility Not miscible in water [2][4][5][6]

Vapor Pressure 1.39 mmHg at 25°C [4][6]

Qualitative Solubility in Organic Solvents
1-Chloropinacolone is generally described as being soluble in organic solvents.[3] Based on

the principle of "like dissolves like," it is expected to be miscible with a wide range of common

organic solvents due to its molecular structure, which includes a polar carbonyl group and a

nonpolar alkyl chain.

Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the quantitative determination of 1-
chloropinacolone solubility in various organic solvents. This protocol is based on the

isothermal shake-flask method, a widely accepted technique for solubility measurements.

4.1. Materials

1-Chloropinacolone (high purity)

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene, hexane) of analytical grade or higher
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Analytical balance (± 0.1 mg)

Thermostatically controlled shaker or water bath

Calibrated thermometer

Glass vials with screw caps and PTFE septa

Volumetric flasks and pipettes

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID) or

High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Appropriate GC column (e.g., nonpolar or medium-polarity) or HPLC column (e.g., C18)

4.2. Procedure

Part A: Preparation of Saturated Solutions

Add an excess amount of 1-chloropinacolone to a series of glass vials.

Add a known volume (e.g., 5 mL) of a specific organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

A preliminary study can be conducted to determine the time required to reach equilibrium.

After equilibration, allow the vials to stand undisturbed at the set temperature for several

hours to allow the excess solid to settle.

Part B: Sample Analysis
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Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a

syringe.

Immediately filter the solution through a syringe filter into a clean, pre-weighed vial to remove

any undissolved solute.

Accurately weigh the filtered solution.

Dilute a known weight or volume of the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical instrument.

Analyze the diluted solution using a pre-validated GC or HPLC method to determine the

concentration of 1-chloropinacolone.

Prepare a calibration curve using standard solutions of 1-chloropinacolone of known

concentrations in the same solvent.

4.3. Calculation of Solubility

The solubility can be expressed in various units, such as g/100 mL or mol/L.

To calculate solubility in g/100 mL: Solubility = (Concentration from calibration curve ×

Dilution factor × Volume of solvent) / 100

To calculate solubility in mol/L: Solubility = (Concentration from calibration curve in g/L) /

Molecular weight of 1-chloropinacolone

4.4. Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Saturated Solution Analysis

Quantification

Add excess 1-chloropinacolone
and known volume of solvent to vial

Equilibrate in thermostatically
controlled shaker Allow excess solute to settle Withdraw and filter supernatantSample Dilute filtered solution Analyze by GC or HPLC

Calculate solubility

Concentration Data

Prepare calibration curve
with standards

Calibration Data
Quantitative

Solubility Data

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 1-chloropinacolone.

Conclusion
While specific quantitative solubility data for 1-chloropinacolone in organic solvents is not

readily available in the literature, this guide provides a robust experimental protocol for its

determination. By following the detailed methodology, researchers can generate reliable and

accurate solubility data, which is essential for the effective use of this compound in various

scientific and industrial applications. The provided workflow and diagram offer a clear and

structured approach to this experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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